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Compound of Interest

Compound Name: Zetomipzomib Maleate

Cat. No.: B10831845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zetomipzomib maleate is a first-in-class, selective inhibitor of the immunoproteasome, a key

component of the ubiquitin-proteasome system in immune cells. By targeting the LMP7 (low

molecular weight protein 7) and LMP2 (low molecular weight protein 2) subunits of the

immunoproteasome, zetomipzomib modulates the activity of various immune cells, including T

cells and B cells, and reduces the production of pro-inflammatory cytokines. This makes it a

promising therapeutic agent for a range of autoimmune diseases.

These application notes provide detailed information on the solubility of zetomipzomib
maleate in dimethyl sulfoxide (DMSO) and saline-based solutions, along with protocols for its

dissolution and a diagram illustrating its mechanism of action.

Solubility Data
The solubility of zetomipzomib maleate in various solvents is crucial for the preparation of

stock solutions and formulations for in vitro and in vivo studies. The following table summarizes

the available quantitative solubility data.
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Solvent Solubility
Molar
Concentration

Notes

Dimethyl Sulfoxide

(DMSO)
250 mg/mL[1] 355.75 mM[1]

Ultrasonic treatment

may be required to

achieve complete

dissolution.[1]

Water 50 mg/mL[1] 71.15 mM[1]
Ultrasonic treatment

may be required.[1]

Phosphate-Buffered

Saline (PBS)
100 mg/mL[1] 142.30 mM[1]

Ultrasonic treatment

may be required.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL[1][2] ≥ 2.96 mM[1][2]
A common vehicle for

in vivo studies.

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.08 mg/mL[1][2] ≥ 2.96 mM[1][2]

An alternative vehicle

for in vivo

administration.

Note: The molecular weight of zetomipzomib maleate is 702.75 g/mol .

Experimental Protocols
Protocol 1: Preparation of a Zetomipzomib Maleate
Stock Solution in DMSO (100 mg/mL)
Materials:

Zetomipzomib maleate powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)
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Procedure:

Aseptically weigh the desired amount of zetomipzomib maleate powder. For example, to

prepare 1 mL of a 100 mg/mL stock solution, weigh 100 mg of the compound.

Transfer the powder to a sterile vial.

Add the appropriate volume of DMSO to the vial. For a 100 mg/mL solution, add 1 mL of

DMSO.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Stability: Stock solutions of zetomipzomib maleate in DMSO are stable for up to 1 month at

-20°C and for up to 6 months at -80°C when stored in sealed containers.[2]

Protocol 2: Preparation of a Zetomipzomib Maleate
Working Solution in a Saline-Based Vehicle for In Vivo
Administration (2 mg/mL)
This protocol describes the preparation of a working solution in a vehicle containing 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Materials:

Zetomipzomib maleate stock solution in DMSO (e.g., 20.8 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)
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Sterile saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Procedure:

Prepare a fresh stock solution of zetomipzomib maleate in DMSO at a concentration of

20.8 mg/mL.

In a sterile tube, add the components in the following order, mixing thoroughly after each

addition:

10% DMSO: Add the required volume of the zetomipzomib maleate stock solution. For 1

mL of final solution, add 100 µL of the 20.8 mg/mL stock.

40% PEG300: Add 400 µL of PEG300 to the tube and vortex until the solution is

homogeneous.

5% Tween-80: Add 50 µL of Tween-80 and vortex until the solution is clear.

45% Saline: Add 450 µL of sterile saline to bring the final volume to 1 mL. Vortex

thoroughly.

The final concentration of zetomipzomib maleate in this vehicle will be approximately 2.08

mg/mL.

Visually inspect the final solution for clarity. If any precipitation is observed, the solution can

be gently warmed or sonicated.

It is recommended to prepare this formulation fresh on the day of use.

Mechanism of Action and Signaling Pathway
Zetomipzomib selectively inhibits the catalytic β5i (LMP7) and β1i (LMP2) subunits of the

immunoproteasome. This inhibition disrupts the normal processing and presentation of

antigens on MHC class I molecules and modulates intracellular signaling pathways in immune

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10831845?utm_src=pdf-body
https://www.benchchem.com/product/b10831845?utm_src=pdf-body
https://www.benchchem.com/product/b10831845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cells. A key downstream effect is the impairment of T-cell and B-cell activation. Specifically,

immunoproteasome inhibition has been shown to reduce the sustained phosphorylation of

Extracellular signal-regulated kinase (ERK), a critical component of the MAP kinase signaling

pathway, while not affecting the NF-κB pathway. This selective modulation of signaling

contributes to the anti-inflammatory and immunomodulatory effects of zetomipzomib.
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Mechanism of Action of Zetomipzomib
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Caption: Mechanism of action of Zetomipzomib.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10831845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer
This information is intended for research use only and is not for human or veterinary use. The

protocols provided are for guidance and may require optimization for specific experimental

conditions. It is the responsibility of the researcher to ensure proper safety precautions are

taken when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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